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Compound of Interest

Compound Name: L-651896

Cat. No.: B1673812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-651,896, with the chemical name 2,3-dihydro-6-[3-(2-hydroxymethyl)phenyl-2-propenyl]-5-

benzofuranol, is a novel anti-inflammatory agent that has demonstrated significant inhibitory

activity against 5-lipoxygenase (5-LO). This enzyme plays a crucial role in the biosynthesis of

leukotrienes, which are potent lipid mediators of inflammation. By targeting 5-LO, L-651,896

effectively reduces the production of these pro-inflammatory molecules, making it a compound

of interest for the development of treatments for various inflammatory conditions, including skin

diseases. This technical guide provides a comprehensive overview of L-651,896, including its

mechanism of action, quantitative inhibitory data, and detailed experimental protocols for its

evaluation.

Chemical and Physical Properties
L-651,896 is a benzofuran derivative with the following properties:
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Property Value

IUPAC Name
(E)-2-((3-(5-hydroxy-2,3-dihydrobenzofuran-6-

yl)prop-1-en-1-yl)benzyl) alcohol

Molecular Formula C₁₈H₁₈O₃

Molecular Weight 282.33 g/mol

SMILES c1ccc(CO)c(c1)/C=C/Cc2cc3c(CCO3)cc2O

InChI

InChI=1S/C18H18O3/c19-12-16-5-2-1-4-

13(16)6-3-7-14-11-18-15(8-9-21-18)10-

17(14)20/h1-6,10-11,19-20H,7-9,12H2/b6-3+

InChIKey RRKABGWFFMSVQH-ZZXKWVIFSA-N

Mechanism of Action: Inhibition of the 5-
Lipoxygenase Pathway
L-651,896 exerts its anti-inflammatory effects by directly inhibiting the 5-lipoxygenase enzyme.

The 5-LO pathway is a critical component of the arachidonic acid cascade, which is responsible

for the production of a variety of inflammatory mediators.

The 5-Lipoxygenase Signaling Pathway
Cellular stimulation by various inflammatory signals leads to the release of arachidonic acid

from the cell membrane by phospholipase A₂. The 5-lipoxygenase activating protein (FLAP)

then presents arachidonic acid to the 5-lipoxygenase enzyme. 5-LO catalyzes the conversion

of arachidonic acid into 5-hydroperoxyeicosatetraenoic acid (5-HPETE), which is an unstable

intermediate. 5-HPETE is subsequently converted to leukotriene A₄ (LTA₄). LTA₄ can then be

metabolized into either leukotriene B₄ (LTB₄) by LTA₄ hydrolase or into the cysteinyl

leukotrienes (LTC₄, LTD₄, and LTE₄) by LTC₄ synthase. These leukotrienes are potent

mediators of inflammation, contributing to processes such as chemotaxis, increased vascular

permeability, and bronchoconstriction. L-651,896 acts by inhibiting the initial step in this

cascade, the conversion of arachidonic acid to 5-HPETE by 5-lipoxygenase.
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5-LO Inhibition Assay Workflow
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To cite this document: BenchChem. [L-651,896: A Technical Guide to a Potent 5-
Lipoxygenase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673812#l-651896-as-a-5-lipoxygenase-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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